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Compound of Interest

Compound Name: Fmoc-Gly-OH-2-13C,15N

Cat. No.: B12061815 Get Quote

In-Depth Technical Guide: Fmoc-Gly-OH-2-
13C,15N
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and weight

of Fmoc-Gly-OH isotopically labeled with Carbon-13 at the alpha-carbon and Nitrogen-15. This

information is critical for a variety of research applications, including peptide synthesis,

metabolic labeling, and mass spectrometry-based proteomics.

Molecular Structure and Weight
Fmoc-Gly-OH, or N-(9-Fluorenylmethoxycarbonyl)glycine, is a derivative of the amino acid

glycine, where the amino group is protected by a fluorenylmethoxycarbonyl (Fmoc) group.[1][2]

[3] The specific isotopic labeling in Fmoc-Gly-OH-2-13C,15N involves the substitution of the

naturally abundant isotopes with heavier, stable isotopes at defined positions.

The molecular formula for the unlabeled Fmoc-Gly-OH is C₁₇H₁₅NO₄.[1][4] The labeling

introduces one Carbon-13 (¹³C) atom and one Nitrogen-15 (¹⁵N) atom.
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Property Value

Molecular Formula (Unlabeled) C₁₇H₁₅NO₄

Molecular Formula (Labeled) C₁₆¹³CH₁₅¹⁵NO₄

Molecular Weight (Unlabeled) 297.31 g/mol

Isotopic Mass of Carbon-13 13.003354835 Da[5]

Isotopic Mass of Nitrogen-15 15.0001088983 Da[6][7]

Calculated Molecular Weight (Labeled) 299.29 g/mol

Calculation of Labeled Molecular Weight:

The molecular weight of the isotopically labeled compound is calculated by summing the

masses of its constituent atoms, taking into account the specific isotopes. The standard atomic

weights for Carbon, Hydrogen, and Oxygen are 12.011 u, 1.008 u, and 15.999 u, respectively.

For the labeled molecule, the mass of one carbon atom is substituted with the mass of ¹³C, and

the mass of the nitrogen atom is substituted with the mass of ¹⁵N.

Molecular Structure Visualization
The following diagram illustrates the molecular structure of Fmoc-Gly-OH-2-13C,15N,

highlighting the positions of the isotopic labels.

Caption: Molecular structure of Fmoc-Gly-OH-2-13C,15N.

Experimental Protocols
The determination of the molecular structure and weight of isotopically labeled compounds like

Fmoc-Gly-OH-2-13C,15N relies on several key experimental techniques.

1. Mass Spectrometry (MS)

Objective: To determine the precise molecular weight of the labeled compound and confirm

the incorporation of the stable isotopes.

Methodology:
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A sample of Fmoc-Gly-OH-2-13C,15N is ionized using a suitable technique, such as

Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI).

The resulting ions are separated based on their mass-to-charge ratio (m/z) in a mass

analyzer (e.g., Time-of-Flight, Quadrupole, or Orbitrap).

The detector records the abundance of ions at each m/z value, generating a mass

spectrum.

The molecular weight is determined from the peak corresponding to the molecular ion. The

observed molecular weight should correspond to the calculated value for the labeled

compound.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the position of the isotopic labels within the molecule.

Methodology:

A solution of the labeled compound is prepared in a suitable deuterated solvent.

¹³C NMR and ¹⁵N NMR spectra are acquired.

The chemical shifts and coupling constants in the spectra provide information about the

chemical environment of the labeled atoms, confirming their position at the alpha-carbon

and the amine group, respectively.

Logical Workflow for Characterization
The following diagram outlines the logical workflow for the characterization of Fmoc-Gly-OH-2-
13C,15N.
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Caption: Workflow for the synthesis and characterization of labeled Fmoc-Gly-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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